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Compound of Interest

Compound Name: Urea, N,N'-dinitro-

Cat. No.: B171865

For Researchers, Scientists, and Drug Development Professionals

In the ever-evolving field of energetic materials, the quest for novel compounds with superior
performance and enhanced safety characteristics is paramount. N,N'-dinitrourea (DNU), a high-
density energetic compound, has garnered significant interest as a potential plasticizer in
explosive and propellant formulations. This guide provides an objective comparison of the
performance of DNU against other commonly used energetic plasticizers, supported by
experimental data, to aid researchers in their material selection and development endeavors.

Performance Characteristics: A Quantitative
Comparison

The efficacy of an energetic plasticizer is determined by a combination of key performance
parameters. The following table summarizes the critical properties of N,N'-dinitrourea in
comparison to other well-established energetic plasticizers.
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o 1,2,4- Diethylene Triethylene
o Nitroglyceri Butanetriol  Glycol Glycol
Property dinitrourea o O O
(DNU) ne (NG) Trinitrate Dinitrate Dinitrate
(BTTN) (DEGDN) (TEGDN)
Chemical
CH2z2N40Os C3HsN309 C4aH7N309 CaHsN207 CesH12N20s
Formula
Molecular
Weight ( 150.06 227.09 241.12 196.12 240.17
g/mol )
Density 1.98 -
1.59[1] 1.52[2] 1.38[3] 1.33[1][4]
(g/cm3) 2.067[1]
Oxygen
+21.33 +3.5[5] -16.6[2] -49.0 -66.7[1]
Balance (%)
Detonation ~8300
_ 7700 ~7700 6900 6700
Velocity (m/s)  (calculated)
Detonation
~32
Pressure 25.7 ~25 - -
(calculated)
(GPa)
N ~197
Decompositio ~230 (5 sec
~147 (onset) 50-60[6] ] (decomposes  228[7]
n Temp. (°C) explosion)[2]
)E]
Impact
Sensitivity 4] 0.2J 1 Nm[2] Moderate Low
(BAM)
Friction
Sensitivity 36N 0.2N Moderate Low Low
(BAM)

Experimental Protocols

The data presented in this guide is derived from standardized experimental methodologies.

Below are detailed protocols for the key characterization techniques cited.
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Thermal Analysis: Thermogravimetric Analysis (TGA)
and Differential Scanning Calorimetry (DSC)

Objective: To determine the thermal stability and decomposition characteristics of the energetic
plasticizers.

1. Thermogravimetric Analysis (TGA)
 Instrument: A calibrated thermogravimetric analyzer.

o Sample Preparation: A small sample (typically 2-5 mg) of the energetic material is placed in
an open sample pan (e.g., aluminum or platinum).[8][9]

e Procedure:
o The sample pan is placed in the TGA furnace.

o An inert atmosphere (e.g., nitrogen) is established at a constant flow rate (e.g., 20-50
mL/min).[8]

o The sample is heated at a constant rate (e.g., 10 °C/min) over a specified temperature
range (e.g., ambient to 400 °C).[8]

o The mass of the sample is continuously monitored and recorded as a function of
temperature.

o Data Analysis: The resulting TGA curve (mass vs. temperature) is analyzed to determine the
onset of decomposition and the temperature at which significant mass loss occurs.

2. Differential Scanning Calorimetry (DSC)
 Instrument: A calibrated differential scanning calorimeter.

o Sample Preparation: A small sample (typically 1-5 mg) of the energetic material is
hermetically sealed in an aluminum pan.[10][11]

e Procedure:
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o The sealed sample pan and an empty reference pan are placed in the DSC cell.[11]
o An inert atmosphere (e.g., nitrogen) is maintained at a constant flow rate.

o The sample and reference are heated at a constant rate (e.g., 10 °C/min) over a specified
temperature range.[11]

o The differential heat flow between the sample and the reference is recorded as a function
of temperature.

» Data Analysis: The DSC thermogram is analyzed to identify exothermic and endothermic
events, such as melting and decomposition. The onset temperature and the peak
temperature of the decomposition exotherm are key indicators of thermal stability.

Sensitivity Testing: BAM Impact and Friction Tests

Objective: To assess the sensitivity of the energetic plasticizers to mechanical stimuli (impact
and friction).

1. BAM Impact Test
o Apparatus: A standard BAM fallhammer apparatus.[12][13]

o Sample Preparation: A small, measured amount of the substance (typically around 40 mm?)
is placed in the test device.

e Procedure:
o The sample is subjected to the impact of a falling weight from a specified height.[12]
o The test is repeated multiple times at various drop heights.
o The outcome (explosion or no explosion) is recorded for each trial.

o Data Analysis: The results are statistically analyzed (e.g., using the Bruceton method) to
determine the 50% probability of initiation, expressed as the impact energy in Joules (J). A
lower value indicates higher sensitivity.
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2. BAM Friction Test
o Apparatus: A standard BAM friction apparatus.[14][15][16]
o Sample Preparation: A small amount of the substance is spread on a porcelain plate.[14][17]

e Procedure:

[e]

A porcelain pin is pressed onto the sample with a specific load.[14][17]

o

The porcelain plate is moved back and forth under the pin.[14][17]

[¢]

The test is conducted with varying loads.

[¢]

The outcome (e.g., crackling, report, or flame) is observed.

o Data Analysis: The lowest load at which an event occurs is determined. A lower value in
Newtons (N) indicates higher friction sensitivity.

Mandatory Visualizations
Synthesis of N,N'-dinitrourea (DNU)

The synthesis of N,N'-dinitrourea typically involves the nitration of urea using a mixed acid
nitrating agent.
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Synthesis pathway of N,N'-dinitrourea.
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Decomposition Pathway of N,N'-dinitrourea (DNU)

The thermal decomposition of N,N'-dinitrourea is a complex process that can proceed through
several pathways, often initiated by the cleavage of the N-NOz bond.
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Simplified decomposition pathway of DNU.

Experimental Workflow for Performance
Characterization

A logical workflow is followed to comprehensively characterize the performance of energetic

plasticizers.
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Workflow for energetic plasticizer characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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